Cas no 1932154-66-9 ((7R)-1,4-dioxaspiro[4.4]nonan-7-amine)

• Product Name: (7R)-1,4-dioxaspiro[4.4]nonan-7-amine
• CAS No: 1932154-66-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD30087154
• CID: 5192243
• Update Time: 2026-03-05

(7R)-1,4-dioxaspiro[4.4]nonan-7-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1,4-dioxaspiro[4.4]nonan-7-amine
• (R)-1,4-Dioxa-spiro[4.4]non-7-ylamine
• (7R)-1,4-dioxaspiro[4.4]nonan-7-amine

• MDL： MFCD30087154
• Inchi： 1S/C7H13NO2/c8-6-1-2-7(5-6)9-3-4-10-7/h6H,1-5,8H2/t6-/m1/s1
• InChI Key： FTUCRLHGAZBPBK-ZCFIWIBFSA-N
• SMILES： O1C2(CC[C@@H](N)C2)OCC1

Additional information on (7R)-1,4-dioxaspiro[4.4]nonan-7-amine

(7R)-1,4-Dioxaspiro[4.4]Nonan-7-Amine: A Comprehensive Overview

The compound with CAS No 1932154-66-9, commonly referred to as (7R)-1,4-dioxaspiro[4.4]nonan-7-amine, is a unique spirocyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug design and development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

Spirocyclic compounds like (7R)-1,4-dioxaspiro[4.4]nonan-7-amine are characterized by their spiro junction, where two rings are connected by a single atom. In this case, the spiro center is the nitrogen atom at position 7, which also bears an amine group. The presence of the dioxane ring introduces additional complexity to the molecule, influencing its physical and chemical properties. Researchers have explored the synthesis of this compound through various routes, including ring-closing metathesis and stepwise cyclization strategies.

One of the most intriguing aspects of (7R)-1,4-dioxaspiro[4.4]nonan-7-amine is its stereochemistry. The (7R) configuration plays a critical role in determining the molecule's interactions with biological systems. Recent studies have demonstrated that this compound exhibits selective binding to certain protein targets, making it a promising candidate for drug discovery efforts targeting specific diseases such as neurodegenerative disorders or cancer.

The synthesis of (7R)-1,4-dioxaspiro[4.4]nonan-7-amine has been optimized in recent years, with chemists employing advanced catalytic systems to achieve higher yields and better stereocontrol. For instance, the use of chiral catalysts in asymmetric induction has enabled the selective formation of the (7R) enantiomer, which is crucial for pharmacological applications. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

In terms of pharmacokinetics, (7R)-1,4-dioxaspiro[4.4]nonan-7-amine has shown favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes suggests potential utility as a drug delivery agent or as a component in targeted therapies. However, further research is required to fully elucidate its metabolic pathways and bioavailability in humans.

The structural uniqueness of (7R)-1,4-dioxaspiro[4.4]nonan-7-amine also makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework could be harnessed in the development of novel polymers or nanomaterials with tailored mechanical properties. Collaborative efforts between chemists and materials scientists are currently exploring these possibilities.

From a computational standpoint, molecular modeling studies have provided valuable insights into the electronic structure and reactivity of (7R)-1,4-dioxaspiro[4.4]nonan-7-amine. Density functional theory (DFT) calculations have revealed key interactions that govern its binding affinity to biological targets. These findings are being leveraged to design analogs with enhanced therapeutic potential.

In conclusion, (7R)-1,4-dioxaspiro[4.4]nonan-7-amine represents a fascinating example of how structural complexity can be harnessed to address pressing challenges in medicine and materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.